Ethyl 4-[({[3-(2-{[(4-methoxyphenyl)sulfonyl]amino}ethyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]thio}acetyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-[[3-[2-[(4-methoxyphenyl)sulfonylamino]ethyl]-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C25H26N6O6S2/c1-3-37-25(33)17-4-6-18(7-5-17)27-23(32)16-38-24-13-12-21-28-29-22(31(21)30-24)14-15-26-39(34,35)20-10-8-19(36-2)9-11-20/h4-13,26H,3,14-16H2,1-2H3,(H,27,32)
• InChI Key: UBGSFHDHWXUISJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN3C(=NN=C3CCNS(=O)(=O)C4=CC=C(C=C4)OC)C=C2
• Molecular Formula: C25H26N6O6S2
• Molecular Weight: 570.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups including an ethyl ester, a sulfonamide, a triazolo[4,3-b]pyridazine, and a thioacetyl group. These functional groups suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings and functional groups. The triazolo[4,3-b]pyridazine ring system is a fused heterocyclic system containing nitrogen atoms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the ester group could undergo hydrolysis or transesterification reactions. The sulfonamide group could be hydrolyzed under acidic or basic conditions.

Future Directions

The study of complex organic molecules like this one is a vibrant area of research in organic and medicinal chemistry. Future research could explore the synthesis, characterization, and potential applications of this and related compounds.